(4-(6-Isopropoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)(thiophen-2-yl)methanone

• IUPAC Name: [4-(2-methyl-6-propan-2-yloxypyrimidin-4-yl)piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C17H22N4O2S/c1-12(2)23-16-11-15(18-13(3)19-16)20-6-8-21(9-7-20)17(22)14-5-4-10-24-14/h4-5,10-12H,6-9H2,1-3H3
• InChI Key: MPLPCUONXMCRBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC(C)C)N2CCN(CC2)C(=O)C3=CC=CS3
• Molecular Formula: C17H22N4O2S
• Molecular Weight: 346.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrimidinyl ring attached to a piperazine ring, which is further connected to a thiophenyl group via a methanone linker. The presence of the isopropoxy group on the pyrimidinyl ring and the thiophenyl group attached to the methanone indicates potential sites for further chemical modifications.

Scientific Research Applications

Synthesis and Chemical Properties

Chemical synthesis of related compounds involves the creation of novel derivatives with potential for various pharmacological activities. For example, the synthesis of visnagen and khellin furochromone pyrimidine derivatives has been explored for their analgesic and anti-inflammatory activities, demonstrating the chemical versatility of similar structures (Abu‐Hashem et al., 2011). Additionally, the creation of pyrimidine-piperazine-chromene and -quinoline conjugates has shown significant anti-proliferative activities against certain cancer cell lines, highlighting the therapeutic potential of such compounds (Parveen et al., 2017).

Molecular Interactions and Mechanisms

Understanding the molecular interactions of compounds is crucial for drug development. Studies have shown that certain antagonists interact with the CB1 cannabinoid receptor, providing insights into the molecular basis of their actions and aiding in the development of drugs targeting these receptors (Shim et al., 2002). These interactions are key to designing more effective therapeutic agents.

Biological Activities and Potential Applications

The exploration of biological activities of compounds similar to "(4-(6-Isopropoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)(thiophen-2-yl)methanone" includes the study of their potential as anti-inflammatory, analgesic, and anticancer agents. For instance, novel compounds have been synthesized and shown to possess COX-2 inhibitory activity, analgesic activity, and anti-inflammatory activity, suggesting their potential as therapeutic agents (Abu‐Hashem et al., 2020). Moreover, the synthesis and evaluation of small molecule antagonists of the G protein-coupled receptor NPBWR1 (GPR7) have been reported, indicating the potential for treating conditions related to this receptor (Romero et al., 2012).

Safety and Hazards

Specific safety and hazard information for this compound is not provided in the search results. As with all chemicals, it should be handled with care, using appropriate personal protective equipment, and in a well-ventilated area.